Cas no 700804-58-6 (Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester)
700804-58-6 structure
Product Name:Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester
CAS No:700804-58-6
MF:C14H21NO4
MW:267.32084441185
CID:1741354
PubChem ID:65142954
Update Time:2025-04-21
Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester
- (3-ethoxy-4-methoxy-phenyl)-carbamic acid tert-butyl ester
- AKOS014476388
- 700804-58-6
- DB-321991
- SCHEMBL4041975
-
- Inchi: 1S/C14H21NO4/c1-6-18-12-9-10(7-8-11(12)17-5)15-13(16)19-14(2,3)4/h7-9H,6H2,1-5H3,(H,15,16)
- InChI Key: QAMXQKGEZBUNBN-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(C=1)OCC)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 267.14713
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.79
Carbamic acid, (3-ethoxy-4-methoxyphenyl)-, 1,1-dimethylethyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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